N-cyclobutyloxetan-3-amine
Overview
Description
N-cyclobutyloxetan-3-amine is a chemical compound with the molecular formula C₇H₁₃NO . It has a molecular weight of 127.1 . The compound is typically available in liquid form .
Molecular Structure Analysis
The molecular structure of N-cyclobutyloxetan-3-amine can be represented by the SMILES notation: C1(NC2CCC2)COC1 . This notation provides a way to represent the structure of the molecule in text format.Physical And Chemical Properties Analysis
N-cyclobutyloxetan-3-amine is a liquid at room temperature . . The compound has a storage temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis of New Oxetane Derivatives
N-cyclobutyloxetan-3-amine: is a valuable building block in the synthesis of new oxetane derivatives. These derivatives are explored for their potential in various fields due to the oxetane ring’s high polarity and ability to function as a hydrogen bond acceptor . The synthesis of these derivatives often involves the ring-opening of epoxides, followed by further chemical transformations to achieve the desired oxetane structure .
Kinase Inhibitor Development
The oxetane group, which is part of the N-cyclobutyloxetan-3-amine structure, has been identified as an attractive motif in medicinal chemistry. It extends the accessible chemical space for the identification of kinase inhibitors, which are crucial in the treatment of diseases by modulating kinase activity . The unique structural features of oxetanes make them effective in forming hydrogen bonds, which is essential for the activity of kinase inhibitors .
Pharmaceutical Reference Standards
N-cyclobutyloxetan-3-amine serves as a reference standard in pharmaceutical testing. High-quality reference standards are essential for ensuring accurate and reliable results in pharmaceutical analysis and quality control .
Chemical Space Exploration
Researchers utilize N-cyclobutyloxetan-3-amine to explore the chemical space for new compounds with potential therapeutic applications. Its inclusion in compound libraries can lead to the discovery of novel molecules with unique biological activities .
Structural Motif in Drug Design
The oxetane ring found in N-cyclobutyloxetan-3-amine is considered a nonclassical isoster of the carbonyl group. This feature is exploited in drug design to create molecules with improved pharmacokinetic and pharmacodynamic properties .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of N-cyclobutyloxetan-3-amine are currently unknown. This compound is a relatively new and less-studied molecule
Mode of Action
Based on its structural similarity to other amines, it can be hypothesized that it might interact with its targets in a manner similar to other amines .
Biochemical Pathways
Amines are known to play crucial roles in various biochemical pathways, including neurotransmission . They can act as agonists or antagonists, increasing or decreasing the activity of particular neurotransmitters .
Result of Action
Amines can have various effects depending on their specific targets and mode of action .
properties
IUPAC Name |
N-cyclobutyloxetan-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-2-6(3-1)8-7-4-9-5-7/h6-8H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVIXCAQDKFMQAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NC2COC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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